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Compound of Interest

Compound Name: Solvent Red 169
CAS No.: 27354-18-3
Cat. No.: B133992
Get Quote
. J

Solvent Red 169 is a synthetic organic compound belonging to the anthraquinone class of
dyes. Its molecular structure, characterized by the 9,10-dioxoanthracene core with an
isopropylamino substituent, is directly responsible for its distinct color and high stability. This
structure imparts a brilliant, slightly bluish-red hue and ensures its solubility in various organic
solvents and non-polar media, making it a versatile choice for coloring a wide array of
materials.[1][2][3]

The primary identifier for this compound is its CAS (Chemical Abstracts Service) number, which
is 27354-18-3.[1][2][4][5][6][7] A deprecated CAS number, 86835-91-8, may also be
encountered in older literature.[5]

Key Chemical Identifiers

For unambiguous identification and use in research and regulatory documentation, the
following identifiers are critical.
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Identifier Value

CAS Number 27354-18-3[5]

IUPAC Name 1-(propan-2-ylamino)anthracene-9,10-dione[5]
C.l. Solvent Red 169, 1-

Synonyms (Isopropylamino)anthraquinone, Transparent

Red 2Y, Amaplast Red PC, C.I. 605060[1][5]

Molecular Formula

C17H1sNO2[1][5][71[8]

Molecular Weight 265.31 g/mol [1][5]
CC(C)NC1=CC=CC2=C1C(=0)C3=CC=CC=C3
SMILES
C2=0[5][8]
INChl=1S/C17H15N0O2/c1-10(2)18-14-9-5-8-13-
InChl 15(14)17(20)12-7-4-3-6-11(12)16(13)19/h3-
10,18H,1-2H3[5][8]
InChiKey ATIYVSUEHXWMKF-UHFFFAOYSA-N[5][8]

Chemical Structure Visualization

The two-dimensional structure of Solvent Red 169 is depicted below, illustrating the fusion of

the anthraquinone skeleton with the N-isopropyl group at the C1 position.

Caption: 2D chemical structure of Solvent Red 169.

Part 2: Synthesis and Manufacturing Process

The industrial synthesis of Solvent Red 169 is a straightforward and well-established process

based on nucleophilic aromatic substitution. The primary manufacturing method involves the

condensation of 1-chloroanthraquinone with propan-2-amine (isopropylamine).[1][6]

Experimental Protocol: Synthesis of Solvent Red 169

e Reactant Charging: A reaction vessel is charged with 1-chloroanthraquinone, an excess of

isopropylamine (which acts as both reactant and solvent), and a copper catalyst (e.g.,
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copper(l) iodide or copper powder) to facilitate the reaction. A high-boiling point organic

solvent may be added to control the reaction temperature.

Reaction Conditions: The mixture is heated under reflux for several hours. The temperature

is maintained to ensure a steady reaction rate while minimizing the formation of byproducts.

The progress of the reaction is monitored using techniques such as Thin Layer

Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Product Isolation: Upon completion, the excess isopropylamine is removed by distillation.

The reaction mixture is then cooled, and the crude product precipitates.

Purification: The crude solid is collected by filtration and washed with a suitable solvent (e.g.,

methanol or ethanol) to remove unreacted starting materials and catalyst residues.

red powder.

Drying: The purified product is dried under vacuum to yield Solvent Red 169 as a brilliant

The causality behind this protocol lies in the Ullmann condensation mechanism, where the

copper catalyst facilitates the coupling of the amine with the aryl halide. The use of excess

amine drives the reaction equilibrium towards the product side.

Synthesis Workflow

The following diagram illustrates the key stages in the manufacturing of Solvent Red 169.
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Caption: Manufacturing workflow for Solvent Red 169.

Part 3: Physicochemical Properties

The utility of Solvent Red 169 in various demanding applications is a direct result of its
excellent physicochemical properties. These characteristics are rigorously tested to ensure
batch-to-batch consistency and performance.
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Property

Value | Description

Significance

Appearance

Bluish-red or fluorescent red
powder[1][4][9]

Provides the desired vibrant

color in the final product.

Heat Resistance

Up to 310 °C[4][6][9]

Essential for coloring plastics
that undergo high-temperature
processing like extrusion and

injection molding.[3]

Light Fastness

7 (on a scale of 1-8)[4][9]

Ensures long-term color
stability and resistance to
fading upon exposure to light,

crucial for durable goods.[3]

Migration Resistance

Good to Excellent[9][10][11]

Prevents the dye from
bleeding or leaching out of the
polymer matrix, maintaining
the product's aesthetic and

safety.

Solubility

Soluble in toluene and other

non-polar organic solvents.[2]

[3]

Allows for easy incorporation
into plastic resins, inks, oils,

and waxes.

Acid Resistance

4 (on a scale of 1-5)[4][9]

Indicates moderate stability in

acidic environments.

Alkali Resistance

5 (on a scale of 1-5)[4][9]

Shows excellent stability in

alkaline conditions.

Tinting Strength

95-105%[4][9]

High color intensity allows for
efficient coloring with low

concentrations of the dye.

Part 4: Industrial Applications

The robust property profile of Solvent Red 169 makes it a preferred colorant across several

industries. Its selection for a specific application is a deliberate choice based on performance

requirements.
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e Plastics and Polymers: This is a primary application area. It is recommended for coloring a
wide range of thermoplastics, including polystyrene (PS), polycarbonate (PC), ABS,
polymethylmethacrylate (PMMA), and polyethylene terephthalate (PET).[3][9][10][11] The
high heat resistance is critical to withstand the temperatures of injection molding and
extrusion without degradation.[3]

e Paints and Printing Inks: Its solubility and vibrant hue make it suitable for solvent-based
paints and printing inks where a durable and bright red color is required.[4][12]

o Waxes, Oils, and Fuels: Solvent Red 169 is used to color waxes (e.g., for candles),
lubricants, oils, and fuels.[3][4][12] Its solubility in these non-polar media ensures a uniform,
stable coloration.

e Fibers and Rubber: The dye is also employed in the coloration of synthetic fibers and rubber
materials.[4][9][11]

Property-Application Interrelationship

The suitability of Solvent Red 169 for diverse applications is governed by its core properties.
The diagram below illustrates this relationship.

Core Properties

(Solubility in Organics) (Excellent Light Fastness) (Good Migration Resistance) High Hc(a;;g%s;stance

T
@scibility @ormulation ﬂong—lasting color \ prevents fading / ensures stabilit;\non—bleeding withstands processing
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survives extrusion

Click to download full resolution via product page

Caption: Relationship between properties and applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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